Cas no 2307755-96-8 (Cyclopropanemethanamine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1), (1R,2S)-rel- )

• Product Name: Cyclopropanemethanamine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1), (1R,2S)-rel-
• CAS No: 2307755-96-8
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 5562379
• Update Time: 2025-05-26

Cyclopropanemethanamine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1), (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1), (1R,2S)-rel-

• Inchi： 1S/C9H17NO.ClH/c10-6-8-5-9(8)7-1-3-11-4-2-7;/h7-9H,1-6,10H2;1H/t8-,9-;/m1./s1
• InChI Key： WGKIMEFXBBTEPE-VTLYIQCISA-N
• SMILES： C([C@H]1C[C@@H]1C1CCOCC1)N.Cl

Additional information on Cyclopropanemethanamine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1), (1R,2S)-rel-

Introduction to Cyclopropanemethanamine, 2-(tetrahydro-2H-pyran-4-yl)-, Hydrochloride (1:1), (1R,2S)-rel-

The compound with CAS No 2307755-96-8, commonly referred to as Cyclopropanemethanamine, 2-(tetrahydro-2H-pyran-4-yl)-, Hydrochloride (1:1), (1R,2S)-rel-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development.

The molecular structure of this compound is characterized by a cyclopropane ring, which is a three-membered carbon ring known for its high ring strain and reactivity. Attached to this cyclopropane ring is a tetrahydro-2H-pyran group, which introduces a six-membered oxygen-containing ring system into the molecule. This combination of structural elements contributes to the compound's intriguing chemical properties and biological activity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role as a neuroprotective agent, demonstrating its ability to mitigate oxidative stress and inflammation in neuronal cells. Additionally, its unique stereochemistry, as indicated by the (1R,2S)-rel designation, plays a crucial role in determining its pharmacokinetic properties and bioavailability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopropane methanamine core. This is followed by the introduction of the tetrahydro-2H-pyran group through a series of carefully controlled reactions, often involving organocatalytic or transition metal-catalyzed processes. The final step involves the formation of the hydrochloride salt in a 1:1 molar ratio with hydrochloric acid.

In terms of applications, this compound has shown promise in preclinical models for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with key targets involved in these conditions makes it a compelling candidate for further investigation.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various protein targets, further underscoring its potential as a lead compound in drug discovery efforts.

In conclusion, Cyclopropanemethanamine, 2-(tetrahydro-2H-pyran-4-yl)-, Hydrochloride (1:1), (1R,2S)-rel-, with CAS No 2307755-96-8, represents an exciting area of research at the intersection of organic chemistry and pharmacology. Its unique structure and promising biological activity make it a valuable tool for advancing our understanding of complex biological systems and developing innovative therapeutic interventions.